Cas no 2229107-29-1 (2-{1-6-(trifluoromethyl)pyridin-3-ylcyclobutyl}acetic acid)

• Product Name: 2-{1-6-(trifluoromethyl)pyridin-3-ylcyclobutyl}acetic acid
• CAS No: 2229107-29-1
• MF: C₁₂H₁₂F₃NO₂
• MW: 259.224393844604
• CID: 6250593
• PubChem ID: 165662985
• Update Time: 2025-06-14

2-{1-6-(trifluoromethyl)pyridin-3-ylcyclobutyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-6-(trifluoromethyl)pyridin-3-ylcyclobutyl}acetic acid
• EN300-1963362
• 2229107-29-1
• 2-{1-[6-(trifluoromethyl)pyridin-3-yl]cyclobutyl}acetic acid

• Inchi： 1S/C12H12F3NO2/c13-12(14,15)9-3-2-8(7-16-9)11(4-1-5-11)6-10(17)18/h2-3,7H,1,4-6H2,(H,17,18)
• InChI Key： ZNNRYFAICJXOIM-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C=N1)C1(CC(=O)O)CCC1)(F)F

Computed Properties

• Exact Mass: 259.08201311g/mol
• Monoisotopic Mass: 259.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-{1-6-(trifluoromethyl)pyridin-3-ylcyclobutyl}acetic acid

Comprehensive Overview of 2-{1-6-(trifluoromethyl)pyridin-3-ylcyclobutyl}acetic acid (CAS No. 2229107-29-1)

The compound 2-{1-6-(trifluoromethyl)pyridin-3-ylcyclobutyl}acetic acid (CAS No. 2229107-29-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclobutyl ring and a trifluoromethylpyridine moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for small-molecule therapeutics targeting metabolic disorders and inflammatory diseases.

One of the key reasons for the growing interest in 2-{1-6-(trifluoromethyl)pyridin-3-ylcyclobutyl}acetic acid is its role in medicinal chemistry. The trifluoromethyl group is known to enhance the metabolic stability and bioavailability of compounds, making it a popular choice in modern drug design. This compound’s structural features align with current trends in fragment-based drug discovery, where researchers focus on optimizing small, rigid scaffolds like cyclobutanes to improve binding affinity and selectivity.

In addition to its pharmaceutical applications, CAS No. 2229107-29-1 is also explored in agrochemical research. The pyridine and acetic acid functionalities are common in herbicides and fungicides, suggesting potential utility in crop protection. With the global push toward sustainable agriculture, this compound could contribute to the development of next-generation eco-friendly pesticides that minimize environmental impact.

The synthesis of 2-{1-6-(trifluoromethyl)pyridin-3-ylcyclobutyl}acetic acid involves multi-step organic reactions, including cyclobutane ring formation and pyridine functionalization. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions are often employed to improve yield and purity. These methods align with the broader industry shift toward green chemistry, emphasizing energy efficiency and reduced waste.

From a commercial perspective, the demand for CAS No. 2229107-29-1 is driven by its versatility. Pharmaceutical companies and research institutions are actively sourcing high-purity batches for preclinical studies. Online searches for terms like "buy 2-{1-6-(trifluoromethyl)pyridin-3-ylcyclobutyl}acetic acid" and "suppliers of trifluoromethylpyridine derivatives" have surged, reflecting its relevance in the chemical marketplace.

Looking ahead, 2-{1-6-(trifluoromethyl)pyridin-3-ylcyclobutyl}acetic acid is poised to play a pivotal role in interdisciplinary research. Its compatibility with high-throughput screening platforms and computational modeling tools makes it a promising candidate for accelerating drug development. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative chemistry and life sciences.